Cas no 41383-84-0 (1,2-Benzenedimethanethiol)

1,2-Benzenedimethanethiol (CAS 105-09-9) is an aromatic dithiol compound featuring two thiol (-SH) functional groups attached to a benzene ring. This colorless to pale yellow liquid exhibits a distinctive sulfurous odor and is sparingly soluble in water but miscible with organic solvents. Its key advantage lies in its dual thiol reactivity, enabling applications as a versatile crosslinking agent in polymer chemistry, particularly for synthesizing high-performance elastomers and epoxy resins. The compound also serves as a chelating ligand in coordination chemistry due to its ability to form stable complexes with transition metals. Its rigid benzene backbone enhances thermal stability in derived materials, while the thiol groups facilitate thiol-ene click reactions for precise macromolecular engineering. Storage under inert atmosphere is recommended to prevent oxidation.
1,2-Benzenedimethanethiol structure
1,2-Benzenedimethanethiol structure
Product Name:1,2-Benzenedimethanethiol
CAS No:41383-84-0
MF:C8H10S2
MW:170.294999599457
CID:334821
PubChem ID:181695
Update Time:2025-07-02

1,2-Benzenedimethanethiol Chemical and Physical Properties

Names and Identifiers

    • [2-(sulfanylmethyl)phenyl]methanethiol
    • 1,2-Benzenedimethanethiol
    • (2-(SULFANYLMETHYL)PHENYL)METHANETHIOL
    • O-BIS(MERCAPTOMETHYL)BENZENE
    • o-Xylene-.alpha.,.alpha.'-dithiol
    • (1,2-Phenylene)dimethanethiol
    • 1,2-Benzenedimethanethiol, 95%
    • BENZENE-1,2-BIS(METHANETHIOL)
    • NSC 303233
    • NSC-303233
    • alpha,alpha'-dimercapto-o-xylene
    • 1,2-phenylenedimethanethiol
    • FT-0634240
    • 1,2-XYLYLENEDITHIOL
    • Benzenedimethanethiol
    • AKOS004903568
    • FN4DB7H3QB
    • 1,2-bis(mercaptomethyl)benzene
    • SCHEMBL125429
    • CS-0452370
    • NSC303233
    • DTXSID30961655
    • NNJWFWSBENPGEY-UHFFFAOYSA-N
    • ZK2
    • 41383-84-0
    • MDL: MFCD00010017
    • Inchi: 1S/C8H10S2/c9-5-7-3-1-2-4-8(7)6-10/h1-4,9-10H,5-6H2
    • InChI Key: NNJWFWSBENPGEY-UHFFFAOYSA-N
    • SMILES: SCC1C=CC=CC=1CS

Computed Properties

  • Exact Mass: 170.0225
  • Monoisotopic Mass: 170.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 1.134
  • Boiling Point: 284.3°Cat760mmHg
  • Flash Point: 115.1°C
  • PSA: 0

1,2-Benzenedimethanethiol Pricemore >>

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